Cas no 2172528-75-3 (4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol)
4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 2172528-75-3
- 4-(1-aminocycloheptyl)-1-methylpiperidin-4-ol
- EN300-1642249
- 4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol
-
- Inchi: 1S/C13H26N2O/c1-15-10-8-13(16,9-11-15)12(14)6-4-2-3-5-7-12/h16H,2-11,14H2,1H3
- InChI Key: NUALJIFAZXHXKH-UHFFFAOYSA-N
- SMILES: OC1(CCN(C)CC1)C1(CCCCCC1)N
Computed Properties
- Exact Mass: 226.204513457g/mol
- Monoisotopic Mass: 226.204513457g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 49.5Ų
4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1642249-0.05g |
4-(1-aminocycloheptyl)-1-methylpiperidin-4-ol |
2172528-75-3 | 0.05g |
$1261.0 | 2023-07-10 | ||
| Enamine | EN300-1642249-0.1g |
4-(1-aminocycloheptyl)-1-methylpiperidin-4-ol |
2172528-75-3 | 0.1g |
$1320.0 | 2023-07-10 | ||
| Enamine | EN300-1642249-0.25g |
4-(1-aminocycloheptyl)-1-methylpiperidin-4-ol |
2172528-75-3 | 0.25g |
$1381.0 | 2023-07-10 | ||
| Enamine | EN300-1642249-0.5g |
4-(1-aminocycloheptyl)-1-methylpiperidin-4-ol |
2172528-75-3 | 0.5g |
$1440.0 | 2023-07-10 | ||
| Enamine | EN300-1642249-1.0g |
4-(1-aminocycloheptyl)-1-methylpiperidin-4-ol |
2172528-75-3 | 1.0g |
$1500.0 | 2023-07-10 | ||
| Enamine | EN300-1642249-2.5g |
4-(1-aminocycloheptyl)-1-methylpiperidin-4-ol |
2172528-75-3 | 2.5g |
$2940.0 | 2023-07-10 | ||
| Enamine | EN300-1642249-5.0g |
4-(1-aminocycloheptyl)-1-methylpiperidin-4-ol |
2172528-75-3 | 5.0g |
$4349.0 | 2023-07-10 | ||
| Enamine | EN300-1642249-10.0g |
4-(1-aminocycloheptyl)-1-methylpiperidin-4-ol |
2172528-75-3 | 10.0g |
$6450.0 | 2023-07-10 | ||
| Enamine | EN300-1642249-50mg |
4-(1-aminocycloheptyl)-1-methylpiperidin-4-ol |
2172528-75-3 | 50mg |
$1261.0 | 2023-09-22 | ||
| Enamine | EN300-1642249-100mg |
4-(1-aminocycloheptyl)-1-methylpiperidin-4-ol |
2172528-75-3 | 100mg |
$1320.0 | 2023-09-22 |
4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol
Research Brief on 4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol (CAS: 2172528-75-3): Recent Advances and Applications
The compound 4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol (CAS: 2172528-75-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cycloheptyl and piperidin-4-ol structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.
One of the key areas of investigation has been the compound's role as a modulator of central nervous system (CNS) targets. Preliminary research indicates that 4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol exhibits affinity for specific neurotransmitter receptors, suggesting potential applications in neurological disorders such as depression, anxiety, and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier (BBB) has also been a focal point, with studies employing advanced in vitro and in vivo models to assess its pharmacokinetic profile.
Recent synthetic methodologies have optimized the production of 4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol, with a focus on improving yield and purity. Novel catalytic approaches and green chemistry techniques have been employed to streamline the synthesis, reducing the environmental impact and cost of production. These advancements are critical for scaling up the compound for preclinical and clinical studies.
In addition to its CNS applications, 4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol has been explored for its anti-inflammatory and immunomodulatory effects. Research has demonstrated its ability to inhibit key inflammatory pathways, making it a potential candidate for treating autoimmune diseases and chronic inflammation. The compound's dual functionality as both a CNS modulator and an anti-inflammatory agent highlights its versatility and broad therapeutic potential.
Despite these promising findings, challenges remain in fully elucidating the compound's safety and efficacy profiles. Ongoing studies are addressing these gaps through comprehensive toxicological assessments and mechanistic studies. The integration of computational modeling and high-throughput screening technologies is expected to further accelerate the understanding of 4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol's biological interactions.
In conclusion, 4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol (CAS: 2172528-75-3) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties and recent synthetic advancements position it as a molecule of high interest for future therapeutic development. Continued research efforts will be essential to unlock its full potential and translate these findings into clinical applications.
2172528-75-3 (4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)